2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C15H15N5OS2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 2-[[4-methyl-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H15N5OS2/c1-10-3-5-11(6-4-10)13-18-19-15(20(13)2)23-9-12(21)17-14-16-7-8-22-14/h3-8H,9H2,1-2H3,(H,16,17,21)
• InChI Key: UPZXTWHGFSDOHZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(N2C)SCC(=O)NC3=NC=CS3

Description

2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention within the scientific community due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which may improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant antimicrobial, antitumor, and anti-inflammatory properties. It has also been shown to have potential as an inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its potential as an inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase. This makes it a promising compound for the development of drugs for the treatment of Alzheimer's disease. However, one of the limitations of using this compound is that its exact mechanism of action is not fully understood, which may hinder its further development.

Future Directions

There are several future directions for the study of 2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One direction is to investigate its potential as an inhibitor of other enzymes involved in disease pathogenesis. Another direction is to study its potential as a therapeutic agent for other diseases such as cancer and inflammation. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for drug development.

Synthesis Methods

The synthesis of 2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been reported in the literature. The most common method involves the reaction between 4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol and 2-bromoacetamide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide, and the product is obtained after purification through column chromatography.

Scientific Research Applications

2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been studied for its potential therapeutic applications. It has been investigated for its antimicrobial, antitumor, and anti-inflammatory properties. In addition, it has been studied for its potential as an inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease.